Cas no 927209-98-1 (4,4-difluorocyclohexanecarboxamide)
4,4-Difluorocyclohexanecarboxamide is a fluorinated cyclohexane derivative with a carboxamide functional group, offering unique physicochemical properties due to the presence of fluorine atoms. The difluorination at the 4-position enhances metabolic stability and lipophilicity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its rigid cyclohexane backbone contributes to structural specificity, while the carboxamide group provides versatility for further derivatization. This compound is particularly useful in medicinal chemistry for the development of bioactive molecules, where fluorination is often employed to improve binding affinity and bioavailability. High purity and consistent quality ensure reliable performance in research and industrial applications.
927209-98-1 structure
Product Name:4,4-difluorocyclohexanecarboxamide
CAS No:927209-98-1
MF:C7H11F2NO
MW:163.165148973465
MDL:MFCD11113216
CID:803764
PubChem ID:46942231
Update Time:2025-10-31
4,4-difluorocyclohexanecarboxamide Chemical and Physical Properties
Names and Identifiers
-
- Cyclohexanecarboxamide,4,4-difluoro-
- 4,4-difluorocyclohexane-1-carboxamide
- 4,4-difluorocyclohexanecarboxamide
- DTXSID80677572
- J-520153
- 927209-98-1
- AKOS005063509
- 4,4-difluorocyclohexane carboxylic acid amide
- FT-0764844
- Z1198316457
- EN300-199421
- YXY
- Cyclohexanecarboxamide, 4,4-difluoro-
- AMY6093
- SCHEMBL102778
- CS-0069514
- JKPXYSGFTYLPTJ-UHFFFAOYSA-N
- G41695
-
- MDL： MFCD11113216
- Inchi： 1S/C7H11F2NO/c8-7(9)3-1-5(2-4-7)6(10)11/h5H,1-4H2,(H2,10,11)
- InChI Key： JKPXYSGFTYLPTJ-UHFFFAOYSA-N
- SMILES： FC1(CCC(C(N)=O)CC1)F
Computed Properties
- Exact Mass: 163.08087030g/mol
- Monoisotopic Mass: 163.08087030g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 160
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 43.1Ų
Experimental Properties
- Density: 1.18
- Boiling Point: 283℃
- Flash Point: 125℃
4,4-difluorocyclohexanecarboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 043256-250mg |
4,4-Difluorocyclohexanecarboxamide |
927209-98-1 | 95% | 250mg |
￡130.00 | 2022-03-01 | |
| Fluorochem | 043256-1g |
4,4-Difluorocyclohexanecarboxamide |
927209-98-1 | 95% | 1g |
￡261.00 | 2022-03-01 | |
| Fluorochem | 043256-5g |
4,4-Difluorocyclohexanecarboxamide |
927209-98-1 | 95% | 5g |
￡1103.00 | 2022-03-01 | |
| Chemenu | CM203591-5g |
4,4-difluorocyclohexane-1-carboxamide |
927209-98-1 | 95% | 5g |
$933 | 2021-08-04 | |
| Alichem | A449039212-5g |
4,4-Difluorocyclohexanecarboxamide |
927209-98-1 | 95% | 5g |
$988.02 | 2023-08-31 | |
| Chemenu | CM203591-5g |
4,4-difluorocyclohexane-1-carboxamide |
927209-98-1 | 95% | 5g |
$933 | 2022-08-30 | |
| Chemenu | CM203591-100mg |
4,4-difluorocyclohexane-1-carboxamide |
927209-98-1 | 95% | 100mg |
$*** | 2023-05-29 | |
| Chemenu | CM203591-250mg |
4,4-difluorocyclohexane-1-carboxamide |
927209-98-1 | 95% | 250mg |
$*** | 2023-05-29 | |
| Chemenu | CM203591-1g |
4,4-difluorocyclohexane-1-carboxamide |
927209-98-1 | 95% | 1g |
$*** | 2023-05-29 | |
| Enamine | EN300-199421-0.05g |
4,4-difluorocyclohexane-1-carboxamide |
927209-98-1 | 95% | 0.05g |
$81.0 | 2023-09-16 |
4,4-difluorocyclohexanecarboxamide Related Literature
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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